Cas no 1806620-62-1 (2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid)
2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid
-
- Inchi: 1S/C10H9ClN2O3/c11-3-5-1-7-8(13-4-12-7)2-6(5)9(14)10(15)16/h1-2,4,9,14H,3H2,(H,12,13)(H,15,16)
- InChI Key: TZRVUCXSWFVJFA-UHFFFAOYSA-N
- SMILES: ClCC1=CC2=C(C=C1C(C(=O)O)O)N=CN2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- XLogP3: 0.8
- Topological Polar Surface Area: 86.2
2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061003006-250mg |
2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid |
1806620-62-1 | 98% | 250mg |
$898.60 | 2022-03-31 | |
| Alichem | A061003006-500mg |
2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid |
1806620-62-1 | 98% | 500mg |
$1,189.08 | 2022-03-31 | |
| Alichem | A061003006-1g |
2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid |
1806620-62-1 | 98% | 1g |
$2,084.98 | 2022-03-31 |
2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid
Professional Introduction to 2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic Acid (CAS No. 1806620-62-1)
2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid, identified by its CAS number 1806620-62-1, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound belongs to the benzo[d]imidazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 5-chloromethyl group and a 2-hydroxyacetic acid moiety, contribute to its unique chemical properties and biological interactions.
The benzo[d]imidazole scaffold is well-documented for its role in various pharmacological contexts. It has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 5-chloromethyl group into the benzo[d]imidazole core enhances the molecule's reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. This modification allows for further functionalization, enabling the development of novel therapeutic agents with tailored biological activities.
The 2-hydroxyacetic acid component of the compound adds another layer of functionality, contributing to its solubility and interaction with biological targets. Hydroxyacetic acid, also known as glycolic acid when in its simplest form, is known for its role in various metabolic pathways and its potential therapeutic effects. In the context of this compound, the hydroxyacetic acid moiety may influence its pharmacokinetic properties, making it more suitable for systemic administration and targeting specific biological pathways.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like benzo[d]imidazoles in drug discovery. The structural diversity of these compounds allows for a wide range of biological interactions, making them attractive candidates for developing new drugs. For instance, studies have shown that benzo[d]imidazole derivatives can inhibit enzymes involved in cancer cell proliferation and angiogenesis. The presence of the 5-chloromethyl group in 2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid suggests that it may exhibit similar inhibitory effects, making it a promising candidate for further investigation.
In addition to its potential anticancer applications, this compound may also have therapeutic benefits in other areas. For example, the antimicrobial properties of benzo[d]imidazole derivatives have been explored in treating infections caused by resistant bacteria. The reactivity of the 5-chloromethyl group could be exploited to develop new antibiotics or antifungal agents. Furthermore, the hydrophilic nature of the 2-hydroxyacetic acid moiety could enhance the compound's bioavailability and tissue distribution, improving its therapeutic efficacy.
The synthesis of 2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 5-chloromethyl group typically involves chlorination reactions, while the attachment of the 2-hydroxyacetic acid moiety may involve esterification or amidation techniques. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, can be employed to achieve these transformations efficiently.
The pharmacological evaluation of this compound is crucial for determining its potential therapeutic applications. In vitro studies using cell lines relevant to cancer and inflammation can provide insights into its mechanism of action and efficacy. Additionally, preclinical studies in animal models can help assess its safety profile and pharmacokinetic properties before human trials are conducted. The results from these studies will be instrumental in guiding further development efforts and identifying optimal dosing regimens.
The growing interest in natural product-inspired drug design has also influenced the development of novel benzo[d]imidazole derivatives. By incorporating structural elements from bioactive natural products into synthetic molecules like 2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid, researchers aim to enhance their biological activity and selectivity. This approach leverages nature's own chemical libraries to discover new therapeutic agents with improved efficacy and reduced side effects.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques can be used to predict the binding affinity of this compound to target proteins and enzymes. By simulating interactions at the molecular level, researchers can identify key binding sites and optimize the structure for better pharmacological activity. These computational studies can complement experimental efforts and accelerate the development process.
In conclusion, 2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid (CAS No. 1806620-62-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the 5-chloromethyl group and the 2-hydroxyacetic acid moiety, contribute to its diverse biological activities and make it a valuable intermediate for drug development. Further research is warranted to explore its therapeutic applications in areas such as cancer treatment and antimicrobial therapy.
1806620-62-1 (2-(5-Chloromethyl-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)